Cas no 106808-64-4 (Benzenemethanamine,4-(dimethylamino)-3-nitro-N-(4-nitrophenyl)-)
106808-64-4 structure
Product Name:Benzenemethanamine,4-(dimethylamino)-3-nitro-N-(4-nitrophenyl)-
CAS No:106808-64-4
MF:C15H16N4O4
MW:316.311943054199
CID:173540
PubChem ID:3065103
Update Time:2025-04-19
Benzenemethanamine,4-(dimethylamino)-3-nitro-N-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine,4-(dimethylamino)-3-nitro-N-(4-nitrophenyl)-
- N,N-dimethyl-2-nitro-4-[(4-nitroanilino)methyl]aniline
- 106808-64-4
- N-(4-Nitrophenyl)-3-nitro-4-N,N-dimethylaminobenzylamine
- 4-(Dimethylamino)-3-nitro-N-(4-nitrophenyl)benzenemethanamine
- DTXSID40147781
- Benzenemethanamine, 4-(dimethylamino)-3-nitro-N-(4-nitrophenyl)-
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- Inchi: 1S/C15H16N4O4/c1-17(2)14-8-3-11(9-15(14)19(22)23)10-16-12-4-6-13(7-5-12)18(20)21/h3-9,16H,10H2,1-2H3
- InChI Key: VLDKGZCYXCCUDV-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=CC=1N(C)C)CNC1C=CC(=CC=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 316.11728
- Monoisotopic Mass: 316.117
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 107Ų
Experimental Properties
- Density: 1.367
- Boiling Point: 520.9°Cat760mmHg
- Flash Point: 268.8°C
- Refractive Index: 1.683
- PSA: 101.55
- LogP: 4.30050
Benzenemethanamine,4-(dimethylamino)-3-nitro-N-(4-nitrophenyl)- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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